Cas no 2228582-39-4 (2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid)

• Product Name: 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid
• CAS No: 2228582-39-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6224935
• PubChem ID: 165765584
• Update Time: 2025-08-05

2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid
• EN300-1796374
• 2228582-39-4

• Inchi： 1S/C10H12O4/c1-6-2-3-7(8(11)4-6)5-9(12)10(13)14/h2-4,9,11-12H,5H2,1H3,(H,13,14)
• InChI Key： DBTRPFKEOACMSA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid

Introduction to 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid (CAS No. 2228582-39-4)

2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228582-39-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its hydroxyl and carboxylic acid functional groups, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.

The structure of 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid consists of a propenoic acid backbone substituted with a phenyl ring at the 3-position, which itself is hydroxylated at the 2-position and methylated at the 4-position. This specific arrangement of functional groups imparts unique chemical properties, including solubility characteristics, reactivity, and potential interactions with biological targets. Such structural motifs are often explored in medicinal chemistry for their ability to modulate enzyme activity, receptor binding, and other pharmacological effects.

In recent years, there has been growing interest in molecules that exhibit both anti-inflammatory and antioxidant properties. The presence of multiple hydroxyl groups in 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid suggests that it may possess such dual functionalities. Preliminary studies have indicated that compounds with similar structural features can interfere with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of prostaglandins and leukotrienes, which are mediators of inflammation.

Moreover, the phenolic moiety in 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid contributes to its antioxidant potential. Phenols are well-known for their ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. By mitigating oxidative stress, this compound may offer therapeutic benefits in these contexts.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to evaluate the binding affinity of 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid to various biological targets. These studies have suggested that it may interact with proteins involved in metabolic pathways and signal transduction. For instance, its ability to bind to peroxisome proliferator-activated receptors (PPARs) has been hypothesized, given the structural similarity of its phenolic ring to known PPAR ligands.

In vitro experiments have also explored the pharmacokinetic properties of 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid. These studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's solubility in water and organic solvents suggests that it may be suitable for oral administration or topical application. Additionally, preliminary metabolic studies indicate that it undergoes biotransformation via phase II conjugation pathways, which would enhance its excretion and reduce potential toxicity.

The synthesis of 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid has been optimized using multi-step organic reactions. Key synthetic steps include phenol alkylation followed by hydroxymethylation and carboxylation. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production feasible. Green chemistry principles have also been integrated into the synthetic route to minimize waste generation and environmental impact.

Future research directions for 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid include preclinical studies to evaluate its efficacy and safety in animal models. These studies will provide critical insights into its therapeutic potential across different disease indications. Additionally, structure-activity relationship (SAR) studies will be conducted to modify key functional groups and enhance pharmacological activity.

The integration of machine learning algorithms into drug discovery has opened new avenues for exploring the therapeutic potential of compounds like 2-hydroxy-3-(2-hydroxy-4-methylphenyl)propanoic acid. Predictive models can identify optimal modifications based on known biological targets and disease mechanisms. This approach accelerates the development pipeline by prioritizing promising candidates for experimental validation.

In conclusion, 2228582-39-4 represents a promising compound with diverse biological activities. Its structural features make it a valuable scaffold for developing novel therapeutics targeting inflammation, oxidative stress, and metabolic disorders. Continued research will further elucidate its mechanisms of action and clinical potential.